3-Methylhistamine

• IUPAC Name: 2-(3-methylimidazol-4-yl)ethanamine
• InChI: InChI=1S/C6H11N3/c1-9-5-8-4-6(9)2-3-7/h4-5H,2-3,7H2,1H3
• InChI Key: CPAGZVLINCPJEH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1CCN
• Molecular Formula: C6H11N3
• DSSTOX Substance ID: DTXSID10214651
• Molecular Weight: 125.17 g/mol
• Physical Description: Solid
• CAS No.: 644-42-8

Description

3-Methylhistamine, also known as L-histamine deriv. 1, belongs to the class of organic compounds known as 2-arylethylamines. These are primary amines that have the general formula RCCNH2, where R is an organic group. This compound is slightly soluble (in water) and a very strong basic compound (based on its pKa). This compound has been detected in multiple biofluids, such as urine and blood. Within the cell, this compound is primarily located in the cytoplasm.

Scientific Research Applications

1. Histamine and 3-Methylhistamine in Human Plasma

This compound, as a metabolite of histamine, plays a significant role in various pathophysiological conditions like allergy, inflammation, gastric acid secretion, microcirculation, and neurotransmission. Ghandforoush-Sattari and Mashayekhi (2008) developed a method for the simultaneous determination of histamine and this compound in human plasma using high-performance liquid chromatography, highlighting its importance in medical diagnostics and research (Ghandforoush-Sattari & Mashayekhi, 2008).

2. Role in Neurotransmitter Regulation

The histamine H3 receptor, which interacts with this compound, is a key target for drugs that regulate the activity of various neurotransmitters in the central and peripheral nervous system. Studies by Krause, Stark, and Schunack (2001) and Lim et al. (2005) have explored the potential of H3-receptor agonists, like this compound, in treating central nervous system disorders, indicating its significant role in neuropharmacology (Krause, Stark, & Schunack, 2001); (Lim et al., 2005).

3. Histamine Receptors in Enteric Neurons

Histamine, and by extension its metabolites like this compound, excite neurons in the human enteric nervous system. This effect involves multiple histamine receptors, as shown in a study by Breunig et al. (2007). Such findings are crucial for understanding gut disorders and developing relevant therapeutic strategies (Breunig et al., 2007).

Mechanism of Action

Target of Action

3-Methylhistamine primarily targets the histamine H3 receptor . Histamine H3 receptors are primarily found in the brain and are inhibitory autoreceptors located on histaminergic nerve terminals, which modulate the release of histamine . They also function as heteroreceptors, regulating neurotransmitters such as acetylcholine, dopamine, serotonin, norepinephrine, and GABA .

Mode of Action

This compound, as an agonist of the H3 receptor, interacts with its targets by binding to these receptors and modulating the release of histamine and other neurotransmitters . This interaction results in changes in the levels of these neurotransmitters, influencing various physiological processes.

Biochemical Pathways

The action of this compound affects the histaminergic system, which is involved in various physiological functions such as immune response, gastric acid secretion, neurotransmission, and potentially cognitive, neurodegenerative and sleep disorders . By modulating the release of histamine and other neurotransmitters, this compound can influence these biochemical pathways and their downstream effects.

Pharmacokinetics

Histamine is rapidly absorbed and metabolized, with its effects being short-lived . The impact of these properties on the bioavailability of this compound would need further investigation.

Result of Action

The molecular and cellular effects of this compound’s action are primarily due to its modulation of histamine and neurotransmitter release. For instance, it has been suggested that this compound may have potential as a preventative treatment for migraines . This is likely due to its ability to modulate neurotransmitter levels and influence pain perception and inflammation.

Safety and Hazards

When handling 3-Methylhistamine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of a spill or leak, personnel should be evacuated to safe areas.

Future Directions

There are positive reports about the H3 receptor agonist Nα-methylhistamine as a migraine treatment, but the use of almost homeopathic doses makes the results less credible. Additional exploration of the histaminergic system, peripheral and central, could reveal further goals for migraine therapy.

Biochemical Analysis

Biochemical Properties

3-Methylhistamine is involved in several biochemical reactions, primarily as a metabolite of histamine. It interacts with enzymes such as histamine N-methyltransferase, which catalyzes the methylation of histamine to form this compound . This interaction is crucial for the regulation of histamine levels in the body. Additionally, this compound can be further metabolized by monoamine oxidase B, which is localized to the mitochondrial outer membranes in various cell types .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It is known to interact with histamine receptors, particularly H3 and H4 receptors, which play roles in modulating immune responses and neurotransmission . The activation of these receptors by this compound can lead to changes in cell function, such as increased migration of eosinophils and modulation of cytokine production .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with histamine receptors. The binding of this compound to H3 receptors in the brain can modulate the release of neurotransmitters such as dopamine and acetylcholine . Additionally, the interaction with H4 receptors on immune cells can influence the production of cytokines and other inflammatory mediators . These interactions are crucial for the regulation of various physiological processes, including immune responses and neurotransmission.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that histamine and its metabolites, including this compound, can be detected in various organs with quantitative differences . The stability of this compound in different tissues can influence its long-term effects on cellular function. For example, substantial concentrations of this compound have been detected in the lung, intestine, and kidney, while lower concentrations are found in other organs .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Studies have shown that histamine receptor antagonists, such as enerisant, can occupy histamine receptors in a dose-dependent manner . At lower doses, this compound can enhance neurotransmitter release and cognitive function, while higher doses may be required to exert wake-promoting effects . Additionally, high doses of this compound may lead to toxic or adverse effects, highlighting the importance of dosage regulation in experimental settings.

Metabolic Pathways

This compound is involved in metabolic pathways related to histamine metabolism. It is formed by the methylation of histamine, catalyzed by histamine N-methyltransferase . This reaction is crucial for the regulation of histamine levels in the body. Additionally, this compound can be further metabolized by monoamine oxidase B, leading to the formation of other metabolites . These metabolic pathways are essential for maintaining histamine homeostasis and preventing excessive histaminergic activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve various transporters and binding proteins. In the brain, histamine clearance is facilitated by polyspecific transporters such as organic cation transporter 2, organic cation transporter 3, and plasma membrane monoamine transporter . These transporters play a crucial role in regulating histamine levels and preventing excessive histaminergic activity. The distribution of this compound in different tissues can influence its physiological effects and localization.

Subcellular Localization

This compound is localized to specific subcellular compartments, which can influence its activity and function. For example, monoamine oxidase B, which metabolizes this compound, is localized to the mitochondrial outer membranes in various cell types . This subcellular localization is crucial for the regulation of histamine metabolism and the prevention of excessive histaminergic activity. Additionally, the targeting of this compound to specific compartments or organelles can be influenced by post-translational modifications and targeting signals.